3-(PROP-2-YN-1-YL)OXANE-3-CARBOXYLIC ACID
Description
“3-(PROP-2-YN-1-YL)OXANE-3-CARBOXYLIC ACID” is a chemical compound with the molecular formula C9H12O3 . It is also known as tetrahydro-3-(2-propyn-1-yl)-2H-Pyran-3-carboxylic acid . This compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 9 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C9H12O3/c1-2-5-9(8(10)11)6-3-4-7-12-9/h1H,3-7H2,(H,10,11) .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted boiling point of 296.2±25.0 °C, a predicted density of 1.151±0.06 g/cm3, and a predicted pKa of 3.82±0.20 .Safety and Hazards
The safety information for “3-(PROP-2-YN-1-YL)OXANE-3-CARBOXYLIC ACID” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(PROP-2-YN-1-YL)OXANE-3-CARBOXYLIC ACID involves the reaction of propargyl alcohol with ethylene oxide to form 3-(prop-2-yn-1-yl)oxirane, which is then hydrolyzed to form 3-(prop-2-yn-1-yl)oxane-3-carboxylic acid.", "Starting Materials": [ "Propargyl alcohol", "Ethylene oxide", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with ethylene oxide in the presence of sodium hydroxide to form 3-(prop-2-yn-1-yl)oxirane.", "Step 2: The resulting oxirane is hydrolyzed with hydrochloric acid to form 3-(prop-2-yn-1-yl)oxane-3-carboxylic acid.", "Step 3: The product is purified by recrystallization from water." ] } | |
CAS No. |
1698807-55-4 |
Molecular Formula |
C9H12O3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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